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Compound of Interest

Compound Name: 3,4-Difluorobenzenesulfonamide

Cat. No.: B020461 Get Quote

Essential Safety and Handling Guide for 3,4-
Difluorobenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 3,4-Difluorobenzenesulfonamide. Adherence to these guidelines

is critical for ensuring laboratory safety and regulatory compliance. While a specific Safety Data

Sheet (SDS) for 3,4-Difluorobenzenesulfonamide is not readily available, the following

procedures are based on information for the compound and its precursor, 3,4-

Difluorobenzenesulfonyl Chloride, as well as general best practices for handling sulfonamides.

I. Hazard Identification and Quantitative Data
Assume 3,4-Difluorobenzenesulfonamide is a hazardous substance. The precursor, 3,4-

Difluorobenzenesulfonyl Chloride, is classified as corrosive and can cause severe skin burns

and eye damage.[1][2][3] Therefore, similar precautions should be taken for the sulfonamide

derivative.

Physical and Chemical Properties:
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Property Value

CAS Number 108966-71-8

Molecular Formula F₂C₆H₃SO₂NH₂

Molecular Weight 193.17 g/mol

Melting Point 89-93 °C

Appearance White to almost white powder or crystal

Storage Class 11 - Combustible Solids

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk.

PPE Category Specifications Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[2]

Protects against splashes and

dust that can cause serious

eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Inspect gloves

before use.

Prevents skin contact.

Body Protection

A laboratory coat or impervious

clothing. Closed-toe shoes are

required.[1]

Protects against skin

exposure.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved N95

respirator or higher is

recommended, especially

when handling the powder

outside of a fume hood.[2]

Prevents inhalation of harmful

dust.
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III. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3,4-Difluorobenzenesulfonamide is crucial for maintaining

a safe laboratory environment.

1. Pre-Operational Checks:

Verify Ventilation: Ensure the chemical fume hood is functioning correctly.

Assemble PPE: Don all required PPE as specified in the table above.

Prepare Workspace: Clear the workspace of any unnecessary items.

2. Handling and Dispensing:

Location: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.[2]

Dispensing: Carefully weigh and dispense the powder, avoiding the creation of dust.

Avoid Contamination: Do not eat, drink, or smoke when using this product.[2]

Container Management: Keep the container tightly closed when not in use.

3. Post-Handling:

Decontamination: Thoroughly wash hands and any exposed skin after handling.[1]

Doffing PPE: Remove PPE carefully to avoid cross-contamination. Dispose of single-use

items properly.

IV. Disposal Plan
Proper disposal of 3,4-Difluorobenzenesulfonamide and contaminated materials is essential

to protect personnel and the environment.

1. Waste Segregation and Collection:
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Solid Waste: Collect solid 3,4-Difluorobenzenesulfonamide and any contaminated

materials (e.g., weigh paper, gloves, pipette tips) in a designated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: If 3,4-Difluorobenzenesulfonamide is in a solution, collect it in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3,4-Difluorobenzenesulfonamide".

3. Storage:

Store sealed hazardous waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.

4. Final Disposal:

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[3]

V. Experimental Workflow
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Safe Handling Workflow for 3,4-Difluorobenzenesulfonamide
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Caption: Workflow for the safe handling of 3,4-Difluorobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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